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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoro-2-methoxyphenylacetic acid, a halogenated and methoxylated derivative of
phenylacetic acid, represents a class of organic compounds with potential applications in
medicinal chemistry and materials science. The strategic incorporation of fluorine atoms and
methoxy groups into aromatic scaffolds is a common strategy in drug discovery to modulate a
molecule's physicochemical and pharmacokinetic properties. Fluorine substitution can enhance
metabolic stability, binding affinity, and membrane permeability, while methoxy groups can
influence receptor interactions and solubility. This technical review aims to provide a
comprehensive overview of the currently available scientific literature on 3-Fluoro-2-
methoxyphenylacetic acid, focusing on its synthesis, chemical properties, and biological
activities.

Chemical Properties and Identifiers

A summary of the key chemical properties and identifiers for 3-Fluoro-2-methoxyphenylacetic
acid is presented in Table 1.
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Property Value Reference
CAS Number 1017778-30-1 [1]
Molecular Formula CoHoFOs3 [1]
Molecular Weight 184.166 g/mol [1]
Synonyms 2-(3-Fluoro-2- (1]

methoxyphenyl)acetic acid

Synthesis of 3-Fluoro-2-methoxyphenylacetic Acid

While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-2-
methoxyphenylacetic acid has not been identified in the reviewed literature, general synthetic
strategies for substituted phenylacetic acids offer plausible routes. These methods typically
involve the introduction of the acetic acid moiety or its precursor to a pre-functionalized
benzene ring.

One common approach for the synthesis of phenylacetic acids is through the hydrolysis of the
corresponding phenylacetonitrile. This intermediate, in turn, can often be prepared from the
corresponding benzyl halide. A potential synthetic workflow is depicted below.
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Synthetic Pathway

3-Fluoro-2-methoxytoluene

alogenation

3-Fluoro-2-methoxybenzyl
halide

yanation

(3-Fluoro-2-methoxyphenyl)acetonitrile

3-Fluoro-2-methoxyphenylacetic
acid

Willgerodt-Kindler Pathway

3-Fluoro-2-methoxyacetophenone

illgerodt-Kindler
reaction

Thioamide intermediate

3-Fluoro-2-methoxyphenylacetic
acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1390712?utm_src=pdf-body-img
https://www.benchchem.com/product/b1390712?utm_src=pdf-custom-synthesis
https://synquestlabs.com/ProductV2/ProductDetail/76156
https://synquestlabs.com/ProductV2/ProductDetail/76156
https://www.benchchem.com/product/b1390712#3-fluoro-2-methoxyphenylacetic-acid-literature-review
https://www.benchchem.com/product/b1390712#3-fluoro-2-methoxyphenylacetic-acid-literature-review
https://www.benchchem.com/product/b1390712#3-fluoro-2-methoxyphenylacetic-acid-literature-review
https://www.benchchem.com/product/b1390712#3-fluoro-2-methoxyphenylacetic-acid-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1390712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

